Cas no 1862405-91-1 (2-Hydroxy-4-(methylsulfanyl)-1-(pyrrolidin-1-yl)butan-1-one)

• Product Name: 2-Hydroxy-4-(methylsulfanyl)-1-(pyrrolidin-1-yl)butan-1-one
• CAS No: 1862405-91-1
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 6546777
• PubChem ID: 165677813
• Update Time: 2025-06-10

2-Hydroxy-4-(methylsulfanyl)-1-(pyrrolidin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-7499191
• 1862405-91-1
• 2-hydroxy-4-(methylsulfanyl)-1-(pyrrolidin-1-yl)butan-1-one
• 2-Hydroxy-4-(methylsulfanyl)-1-(pyrrolidin-1-yl)butan-1-one

• Inchi： 1S/C9H17NO2S/c1-13-7-4-8(11)9(12)10-5-2-3-6-10/h8,11H,2-7H2,1H3
• InChI Key： VAKGVMWKNLWOQV-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(N1CCCC1)=O)O

Computed Properties

• Exact Mass: 203.09799996g/mol
• Monoisotopic Mass: 203.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 65.8Ų

Additional information on 2-Hydroxy-4-(methylsulfanyl)-1-(pyrrolidin-1-yl)butan-1-one

Comprehensive Overview of 2-Hydroxy-4-(methylsulfanyl)-1-(pyrrolidin-1-yl)butan-1-one (CAS No. 1862405-91-1)

2-Hydroxy-4-(methylsulfanyl)-1-(pyrrolidin-1-yl)butan-1-one (CAS No. 1862405-91-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrrolidine ring, a hydroxy group, and a methylsulfanyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number (1862405-91-1) is frequently searched in chemical databases, reflecting its growing relevance in industrial applications.

Recent studies highlight the compound's potential in drug discovery, particularly for targeting enzymes like kinases and proteases. Researchers are exploring its role as a building block for small-molecule inhibitors, a trending topic in precision medicine. The methylsulfanyl group contributes to lipophilicity, a property critical for optimizing drug bioavailability—a key focus in pharmaceutical R&D. Additionally, its pyrrolidin-1-yl fragment is often associated with CNS-active compounds, sparking interest in neurological therapeutics.

In agrochemistry, 2-Hydroxy-4-(methylsulfanyl)-1-(pyrrolidin-1-yl)butan-1-one is investigated for its potential as a plant growth regulator. The sulfur-containing side chain may enhance stress resistance in crops, aligning with the global demand for sustainable agriculture solutions. Queries like "CAS 1862405-91-1 applications" and "pyrrolidine derivatives in agriculture" reflect user interest in these niches.

Synthetically, the compound is prepared via multistep organic reactions, often involving N-alkylation of pyrrolidine and thioether formation. Analytical techniques like HPLC and NMR are essential for purity verification, as impurities could affect downstream applications. The hydroxyketone functionality also allows further derivatization, making it valuable for combinatorial chemistry.

From an SEO perspective, terms like "buy 2-Hydroxy-4-(methylsulfanyl)-1-(pyrrolidin-1-yl)butan-1-one" or "1862405-91-1 supplier" are high-intent keywords. Environmental and safety data are also sought after, though the compound is not classified as hazardous under current regulations. Its stability under standard conditions makes it suitable for laboratory-scale and industrial-scale use.

Future research may explore its catalytic applications or role in green chemistry processes, addressing the industry's shift toward eco-friendly synthesis. As patent filings increase, CAS 1862405-91-1 is poised to become a significant player in specialty chemicals markets.